Cas no 74204-00-5 (3-Bromo-5-methylphenol)

• Product Name: 3-Bromo-5-methylphenol
• CAS No: 74204-00-5
• MF: C₇H₇BrO
• MW: 187.033881425858
• MDL: MFCD09038281
• CID: 562260
• PubChem ID: 12648409
• Update Time: 2025-06-08

3-Bromo-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylphenol
• Phenol,3-bromo-5-methyl-
• 1-bromo-3-hydroxy-5-methylbenzene
• 3-Brom-5-methyl-phenol
• 3-methyl-5-bromophenol
• 5-bromo-3-hydroxytoluene
• 5-bromo-3-methylphenol
• Phenol,3-bromo-5-methyl
• 3-Bromo-5-hydroxytoluene
• Phenol, 3-bromo-5-methyl-
• 5-Brom-m-kresol
• PubChem4137
• 3-bromo-5-methyl-phenol
• OTUYBYTUBWJBLO-UHFFFAOYSA-N
• WT510
• BCP21696
• CL9151
• MB06890
• RP24701
• LS10313
• AS05454
• CM11657
• RP24697
• AM82865
• 74
• J-512038
• DTXSID10505632
• A19897
• SCHEMBL1013954
• MFCD09038281
• FT-0716846
• CS-W003584
• SY030548
• GS-4139
• 3-Bromo-5-hydroxytoluene; 5-Bromo-3-hydroxytoluene; 5-Bromo-3-methylphenol
• AKOS006331713
• EN300-203279
• 74204-00-5
• 3-Bromo-5-hydroxytoluene 5-Bromo-3-hydroxytoluene 5-Bromo-3-methylphenol

• MDL： MFCD09038281
• Inchi： 1S/C7H7BrO/c1-5-2-6(8)4-7(9)3-5/h2-4,9H,1H3
• InChI Key： OTUYBYTUBWJBLO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 185.96800
• Monoisotopic Mass: 185.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.554
• Melting Point: 61-62 ºC
• Boiling Point: 249 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.5772 (estimate)
• PSA: 20.23000
• LogP: 2.46310
• Vapor Pressure: No data available

3-Bromo-5-methylphenol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Bromo-5-methylphenol

Comprehensive Overview of 3-Bromo-5-methylphenol (CAS No. 74204-00-5): Properties, Applications, and Industry Insights

3-Bromo-5-methylphenol (CAS No. 74204-00-5) is a halogenated aromatic compound widely recognized for its versatile applications in organic synthesis, pharmaceuticals, and specialty chemicals. With the increasing demand for brominated phenolic compounds in research and industrial settings, this compound has garnered significant attention due to its unique structural properties and reactivity. This article delves into its molecular characteristics, synthesis methods, and emerging trends aligned with current green chemistry and sustainable manufacturing initiatives.

The compound’s molecular formula, C₇H₇BrO, features a phenolic hydroxyl group and a bromine substituent at the meta-position relative to the methyl group, making it a valuable intermediate for cross-coupling reactions and functional group transformations. Researchers often explore its utility in synthesizing biologically active molecules, leveraging its halogen atom for further derivatization. Recent studies highlight its role in developing antimicrobial agents and agrochemical intermediates, aligning with the growing focus on precision chemistry and high-value fine chemicals.

From an industrial perspective, 3-Bromo-5-methylphenol is synthesized via electrophilic aromatic bromination of 3-methylphenol, often employing eco-friendly catalysts to minimize waste. This aligns with the circular economy principles, a hot topic in chemical manufacturing. Analytical techniques like HPLC and GC-MS ensure high purity, critical for applications in pharmaceutical formulations and material science. Notably, its stability under ambient conditions makes it a preferred choice for long-term storage and logistical efficiency.

In the context of market trends, the demand for halogenated intermediates like 3-Bromo-5-methylphenol is driven by advancements in drug discovery and crop protection. Searches for "bromophenol derivatives in medicine" and "sustainable bromination methods" reflect user interest in its applications. Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a candidate for industry 4.0 adoption.

Safety and regulatory compliance are paramount. While not classified as hazardous under standard protocols, proper handling guidelines emphasize personal protective equipment (PPE) and ventilation controls. The compound’s biodegradability profile is also under study, addressing environmental impact concerns—a key focus area for regulatory bodies and ESG (Environmental, Social, and Governance) frameworks.

In summary, 3-Bromo-5-methylphenol (CAS No. 74204-00-5) exemplifies the intersection of traditional organic chemistry and modern technological innovation. Its adaptability to green synthesis and relevance in life sciences ensure its continued prominence in both academic and industrial spheres. For researchers seeking high-purity bromophenols or exploring novel reaction pathways, this compound remains a cornerstone of innovation.